5-nitro-2-(1H-tetrazol-1-yl)pyridine
Cat. No. B8685521
M. Wt: 192.14 g/mol
InChI Key: ZUAUTYRTRACKCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08552022B2
Procedure details
The title compound was synthesized using 5-nitropyridin-2-amine (1 g, 6.97 mmol), sodium azide (0.68 g, 10.5 mmol), trimethylorthoformate (1.2 g, 11.2 mmol) and acetic acid (14 mL) and stirred at room temperature over night. The reaction was heated to 120° C. reflux for 7 hours. The reaction was cooled down to room temperature, concentrated to take off acetic acid. Ice water (50 mL) was added, extracted with ethyl acetate (50 mL), second wash with sodium hydroxide (1N, 20 mL). The organic phase was dried by magnesium sulfate, filtered, concentrated and purified by column chromatography through a 50 gram Biotage SNAP KP-Sil™ silica gel cartridge eluting with 30% ethyl acetate/hexanes to give the title compound as a pale yellow solid.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[CH:6][C:7]([NH2:10])=[N:8][CH:9]=1)([O-:3])=[O:2].[N-:11]=[N+:12]=[N-:13].[Na+].[CH3:15]OC(OC)OC>C(O)(=O)C>[N+:1]([C:4]1[CH:5]=[CH:6][C:7]([N:10]2[CH:15]=[N:13][N:12]=[N:11]2)=[N:8][CH:9]=1)([O-:3])=[O:2] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=CC(=NC1)N
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Step Two
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Name
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Quantity
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0.68 g
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Type
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reactant
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Smiles
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[N-]=[N+]=[N-].[Na+]
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Step Three
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Name
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Quantity
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1.2 g
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Type
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reactant
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Smiles
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COC(OC)OC
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Step Four
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Name
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Quantity
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14 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred at room temperature over night
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The title compound was synthesized
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was heated to 120° C.
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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reflux for 7 hours
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Duration
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7 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was cooled down to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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ADDITION
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Type
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ADDITION
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Details
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Ice water (50 mL) was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (50 mL)
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WASH
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Type
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WASH
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Details
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second wash with sodium hydroxide (1N, 20 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried by magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by column chromatography through a 50 gram Biotage SNAP KP-Sil™ silica gel cartridge
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WASH
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Type
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WASH
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Details
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eluting with 30% ethyl acetate/hexanes
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=CC(=NC1)N1N=NN=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
